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Compound of Interest

Compound Name: Cesium tribromide

Cat. No.: B13813981

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Cesium Tribromide (CsBrs). It is intended to be a resource for researchers and
professionals in the fields of chemistry, materials science, and drug development, summarizing
the current state of knowledge on this inorganic compound.

Core Chemical and Physical Properties

Cesium tribromide is an inorganic compound with the chemical formula CsBrs. It is not a
compound containing cesium in a +3 oxidation state; rather, it is an ionic compound consisting
of a cesium cation (Cs*) and a tribromide anion ([Brs]~).[1] Its fundamental properties are
summarized in the table below.

Property Value

Chemical Formula CsBrs

Molecular Weight 372.62 g/mol

Appearance Orange solid or dark red crystals[2]
Melting Point 38 °C (decomposes)[2]

Crystal Structure Orthorhombic

Space Group Pmnb

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13813981?utm_src=pdf-interest
https://www.benchchem.com/product/b13813981?utm_src=pdf-body
https://www.benchchem.com/product/b13813981?utm_src=pdf-body
https://woelen.homescience.net/science/chem/compounds/cesium_tribromide.html
https://en.wikipedia.org/wiki/Caesium_tribromide
https://en.wikipedia.org/wiki/Caesium_tribromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13813981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

A logical diagram illustrating the ionic composition of Cesium Tribromide is provided below.

Logical Diagram of Cesium Tribromide lonic Composition
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Click to download full resolution via product page

lonic composition of Cesium Tribromide.

Synthesis and Experimental Protocols

Cesium tribromide can be synthesized through several methods. The most common
approaches are detailed below.

Synthesis from Cesium Bromide and Bromine

A straightforward method involves the direct reaction of cesium bromide with liquid bromine.[1]
Experimental Protocol:

e Finely powdered Cesium Bromide (CsBr) is carefully added to liquid bromine (Brz).

» The mixture is gently heated to facilitate the reaction and to drive off any excess bromine.

e The resulting product is Cesium Tribromide (CsBrs).

Crystallization from Aqueous Solution

Cesium tribromide can also be obtained by crystallization from a concentrated aqueous
solution of cesium bromide that contains a large amount of dissolved bromine.[2]
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Experimental Protocol:
* Prepare a concentrated agueous solution of Cesium Bromide (CsBr).
« Introduce a significant excess of bromine (Brz2) into the solution.

 Allow the solution to crystallize. The crystals formed will be Cesium Tribromide.

Hydrothermal Synthesis

A third method is the hydrothermal reaction of cesium bromide, cesium bromate, and
hydrobromic acid. In this process, bromine is generated in situ.[2]

Experimental Protocol:

e Combine Cesium Bromide (CsBr), Cesium Bromate (CsBrOs), and Hydrobromic Acid (HBr)
in a suitable hydrothermal reaction vessel.

» Heat the mixture under pressure. The reaction will generate bromine in the vessel, which
then reacts to form Cesium Tribromide.

e Cool the vessel and recover the crystalline product.

A generalized workflow for the synthesis of Cesium Tribromide is depicted in the following
diagram.
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Generalized Synthesis Workflow for Cesium Tribromide

Reactants
Cesium Bromide (CsBr) Bromine Source (e.g., liquid Brz or in situ generation)

Reaction
(e.g., direct mixing, crystallization, hydrothermal)

Purification
(e.g., removal of excess bromine)

Cesium Tribromide (CsBrs)

Click to download full resolution via product page

Generalized synthesis of Cesium Tribromide.

Chemical Reactivity and Applications

The primary documented chemical property of Cesium Tribromide is its ability to act as an
oxidizing agent. It has been shown to oxidize some gold(l) complexes to gold(ll) or gold(lIl)
complexes.[2] Despite this, its applications in synthetic chemistry are not widespread.

It is important to distinguish Cesium Tribromide (CsBrs) from the more commonly referenced
Cesium Bromide (CsBr) and Cesium Lead Tribromide (CsPbBrs). Cesium Bromide is used in
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optics and as a precursor for perovskite materials.[3] Cesium Lead Tribromide is a perovskite
with applications in optoelectronics, such as solar cells and photodetectors.[4][5]

Biological Activity and Toxicological Profile

There is a significant lack of specific toxicological and pharmacological data for Cesium
Tribromide in the scientific literature. The GHS hazard statements for Cesium Tribromide
include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may
cause respiratory irritation).[2]

While data for CsBrs is scarce, studies on other cesium salts, such as cesium chloride and
cesium iodide, can provide some insight into the potential toxicity of the cesium ion.

o Oral Exposure: Ingestion of large doses of cesium compounds has been associated with
symptoms like decreased appetite, nausea, and cardiac arrhythmia in humans, and has led
to death in animal studies.[6]

e Reproductive Toxicity: Some cesium compounds have been shown to have reproductive
toxicity, particularly affecting the male reproductive system in animal studies.[7]

o Acute Toxicity: Studies on cesium and rubidium compounds concluded that they are
generally of slight toxicity on an acute basis, posing a hazard primarily when ingested in
large quantities.[8]

It must be emphasized that these findings relate to other cesium salts, and the specific
toxicology of the tribromide anion in this compound is not well-documented.

Relevance in Drug Development and Signaling
Pathways

Based on an extensive review of the current scientific and patent literature, there are no
established applications for Cesium Tribromide in drug development. Furthermore, there is no
published research that indicates any interaction of Cesium Tribromide with biological
signaling pathways. The compound appears to be primarily of academic interest within the field
of inorganic chemistry.
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Conclusion

Cesium Tribromide is a well-characterized inorganic compound with the formula CsBrs. Its
synthesis, crystal structure, and basic chemical properties as an oxidizing agent are
documented. However, there is a notable absence of research into its biological effects,
toxicological profile, and potential applications in pharmacology or drug development.
Researchers and professionals should be cautious not to confuse this compound with Cesium
Bromide (CsBr) or Cesium Lead Tribromide (CsPbBrs), which have distinct properties and
applications. Future research would be necessary to explore any potential biological activity of
Cesium Tribromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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